Cas no 64987-08-2 (ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate)

• Product Name: ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate
• CAS No: 64987-08-2
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• MDL: MFCD00010414
• CID: 58260
• PubChem ID: 4356513
• Update Time: 2025-06-15

ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-aminothiazol-4-yl)-2-oxoacetate
• Ethyl-2-(2-aminothiazol-4-yl)-2-oxoacetate
• Ethyl 2-(2-Aminothiazol-4-yl)Glyoxylate
• Ethyl 2-(2-Amino-4-thiazolyl)-2-oxoacetate
• ETHYL 2-(2-AMINOTHIAZOL-4-YL) GLYOXYLATE (EATG)
• Ethyl 2-amino-4-thiazoleglyoxylate
• ethyl-2-(2-aminothiazol-4-yl)-2-oxo-acetate
• 4-THIAZOLEACETICACID,2-AMINO-A-OXO-,ETHYLESTER
• EAOA
• ethyl 2-amino-thiazol-4-yl-glyoxylate
• 2-(2-Amino-4-thiazolyl)-2-oxoacetic Acid Ethyl Ester
• Ethyl 2-(2-aminothiazol-4-yl) glyoxylate
• ethyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
• ethyl (2-amino-1,3-thiazol-4-yl)(oxo)acetate
• ethyl 2-(2-amino(1,3-thiazol-4-yl))-2-oxoacetate
• KSC352O8T
• XNVRKLCQBZTGNA-UHFFFAOYSA-N
• ethyl 2-a
• ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate
• A834931
• E1159
• EAOA pound masculineEthyl-2-(2-Aminothiazol-4-yl)-2-Oxo-Acetate
• ethyl 2-aminothiazole-4-ylglyoxylate
• SB74072
• SCHEMBL11005378
• ethyl (2-amino-1,3-thiazol-4-yl)oxoacetate
• ethyl 2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)glyoxylate
• ethyl 2-amino-4-thiazolglyoxylate
• 2-(amino-thiazol-4-yl)-oxo-acetic acid ethyl ester
• FT-0600842
• Z104479516
• ethyl 2-(2-amino-1,3-thiazol-4-yl)glyoxylate
• CS-W002058
• AS-10814
• ethyl (2-amino-4-thiazolyl)glyoxylate
• AC-5562
• SY021398
• ethyl (2-aminothiazol-4-yl)glyoxalate
• ethyl 2-aminothiazol-4-yl-glyoxylate
• 2-(aminothiazol-4-yl)-oxo-acetic acid ethyl ester
• ethyl 2-aminothiazol-4-glyoxylate
• EN300-20653
• AKOS001389123
• 64987-08-2
• MFCD00010414
• ethyl 2-(2-amino-1,3-thiazol-4-yl)-glyoxylate
• SCHEMBL353584
• DTXSID00402308
• ethyl 2-amino-4-thiazole glyoxylate
• 2-(2-amino-5-ethyl-thiazol-4-yl)-2-oxo-acetate;Ethyl 2-(2-aminothiazol-4-yl)glyoxylate
• ethyl 2-aminothiazol-4-ylglyoxylate
• AKOS025395651
• F19567
• STK182589
• DB-007463
• (2-Amino-1,3-thiazol-4-yl)(oxo)acetic Acid Ethyl Ester; Ethyl 2-(2-Aminothiazol-4-yl)-2-oxoacetate; Ethyl 2-aminothiazol-4-ylglyoxylate; [2-Amino(thiazol-4-yl)](oxo)acetic Acid Ethyl Ester

• MDL： MFCD00010414
• Inchi： 1S/C7H8N2O3S/c1-2-12-6(11)5(10)4-3-13-7(8)9-4/h3H,2H2,1H3,(H2,8,9)
• InChI Key： XNVRKLCQBZTGNA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(C(=O)OCC)=O

Computed Properties

• Exact Mass: 200.02600
• Monoisotopic Mass: 200.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.405
• Melting Point: 144.0 to 148.0 deg-C
• Boiling Point: 361.6 °C at 760 mmHg
• Flash Point: 172.5 °C
• Refractive Index: 1.589
• PSA: 110.52000
• LogP: 1.05230

ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate

Professional Introduction to Ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate (CAS No. 64987-08-2)

Ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate, a compound with the chemical formula C₆H₇NO₄S, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its ethyl ester moiety and a thiazole ring fused with an amino group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules. The CAS number 64987-08-2 uniquely identifies this compound, ensuring precise referencing in scientific literature and industrial applications.

The thiazole core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets. In particular, thiazole derivatives have shown promise in treating a range of diseases, including infections, cancer, and inflammatory conditions. The amino group in Ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate provides additional reactivity, allowing for further functionalization and the development of more complex molecules. This flexibility has made it a cornerstone in drug discovery efforts.

Recent advancements in synthetic chemistry have highlighted the utility of Ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate as a building block for novel therapeutic agents. For instance, studies have demonstrated its role in the synthesis of antibacterial compounds, leveraging the thiazole scaffold to enhance binding affinity to bacterial enzymes. The ester group offers a handle for chemical modifications, enabling the creation of prodrugs or analogs with improved pharmacokinetic properties. These developments underscore the compound's significance in modern pharmaceutical research.

In addition to its applications in antibiotic development, Ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate has been explored in the context of anticancer therapy. Researchers have investigated its potential as a precursor for kinase inhibitors, which are critical in targeting rapidly dividing cancer cells. The aminothiazole moiety is particularly noteworthy, as it has been shown to disrupt key signaling pathways involved in tumor growth and metastasis. Preliminary studies suggest that derivatives of this compound may exhibit potent cytotoxic effects while maintaining selectivity against normal cells.

The versatility of Ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate extends to its role in neurological research as well. The thiazole ring's ability to cross the blood-brain barrier has opened up possibilities for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. By modifying the structure to enhance solubility and bioavailability, scientists aim to develop novel therapeutics that can target brain-specific pathways more effectively. The compound's unique chemical profile positions it as a promising candidate for further investigation in this field.

From an industrial perspective, Ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate is valued for its synthetic utility and scalability. Its production involves well-established organic chemistry techniques, ensuring consistent quality and supply for research and development purposes. Manufacturers have optimized processes to maximize yield while minimizing waste, aligning with green chemistry principles. This makes it an attractive choice for pharmaceutical companies seeking reliable starting materials for complex drug candidates.

The future prospects of Ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate are bright, driven by ongoing research into its applications across multiple therapeutic areas. As computational methods improve, virtual screening techniques are being employed to identify new derivatives with enhanced biological activity. Collaborative efforts between academia and industry are fostering innovation, leading to faster translation of laboratory findings into clinical candidates. The compound's multifaceted properties ensure its continued relevance in the ever-evolving landscape of medicinal chemistry.

In conclusion, Ethyl 2-(2-aminothiazol-4-yl)-2-oxo-acetate (CAS No. 64987-08-2) is a versatile and highly valuable compound with broad applications in pharmaceutical research and drug development. Its unique structural features—particularly the ethyl ester, thiazole ring, and amino group—make it an indispensable tool for synthesizing bioactive molecules targeting various diseases. As scientific understanding advances and new methodologies emerge, this compound will undoubtedly play a pivotal role in shaping the future of medicine.